Cas no 537-39-3 (Trielaidin)

Trielaidin Properties

Names and Identifiers

• 9-Octadecenoic acid,1,1',1''-(1,2,3-propanetriyl) ester, (9E,9'E,9''E)-
• 1,2,3-propanetriyl tris[(E)-9-octadecenoate]
• Glyceryl trielaidate
• TRIELAIDIN
• Trielaidin (9tr)
• Glycerol Elaidate
• 1,2,3-Tri(trans-9-octadecenoyl) Glycerol
• Trielaidoylglycerol
• Glycerol trielaidate
• 352S6U20HL
• propane-1,2,3-triyl tris[(9E)-octadec-9-enoate]
• (E,E,E)-9-Octadecenoic acid, 1,2,3-propanetriyl ester
• glycerine trioleate
• 9-Octadecenoic acid, 1,2,3-propanetriyl ester, (E,E,E)-
• propane-1,2,3-triyl (9E,9'E,9''E)tris-octadec-9-enoate
• (9E,9'E,9''E)-9-Octadecenoic acid, 1,2,3-propanetriyl ester
• Glyceryl trielaidate, &
• Q27124197
• PHYFQTYBJUILEZ-WUOFIQDXSA-N
• NS00080206
• EINECS 208-665-0
• 1,2,3-Tri(trans-9-octadecenoyl)Glycerol
• 9-OCTADECENOIC ACID, 1,1',1''-(1,2,3-PROPANETRIYL) ESTER, (9E,9'E,9''E)-
• DTXSID101318457
• CS-0185734
• 2,3-Bis[(9E)-9-octadecenoyloxy]propyl (9E)-9-octadecenoate
• 2,3-Bis[(9E)-9-octadecenoyloxy]propyl (9E)-9-octadecenoate #
• HY-W127506
• PD126637
• 1,2,3-Propanetriyl tris((E)-9-octadecenoate)
• SCHEMBL2829782
• T1392
• (9E,9'E,9''E)-propane-1,2,3-triyl trioctadec-9-enoate
• AKOS015903859
• 1,3-bis[(9E)-octadec-9-enoyloxy]propan-2-yl (9E)-octadec-9-enoate
• CHEBI:53759
• T72588
• 9-OCTADECENOIC ACID, 1,2,3-PROPANETRIYL ESTER, (9E,9'E,9''E)-
• 2,3-bis[[(E)-octadec-9-enoyl]oxy]propyl (E)-octadec-9-enoate
• UNII-352S6U20HL
• 537-39-3
• MFCD00067496
• 9-Octadecenoic acid, 1,2,3-propanetriyl ester, (9E,9'E,9''E)
• Glyceryl trielaidate, >=99%
• Tri-9(e)-octadecenoin
• SCHEMBL23729
• 2,3-bis(((E)-octadec-9-enoyl)oxy)propyl (E)-octadec-9-enoate
• propane-1,2,3-triyl tris((9E)-octadec-9-enoate)
• +Expand

• MDL： MFCD00067496
• InChIKey： PHYFQTYBJUILEZ-WUOFIQDXSA-N
• Inchi： 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54H,4-24,31-53H2,1-3H3/b28-25+,29-26+,30-27+
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])(C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 884.783
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 53
• Monoisotopic Mass: 884.783
• Heavy Atom Count: 63
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 22.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• LogP: 18.09710
• PSA: 78.90000
• Refractive Index: 1.4381 (estimate)
• Boiling Point: 720.29°C (rough estimate)
• Melting Point: 41.0 to 44.0 deg-C
• Flash Point: 302.6°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9028 (rough estimate)